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Compound of Interest

Compound Name: N-Methylpiperazine-d11

Cat. No.: B12399036 Get Quote

Essential Safety and Handling Guide for N-
Methylpiperazine-d11
This guide provides critical safety, handling, and disposal information for N-Methylpiperazine-
d11, tailored for researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe and effective use of this compound in a laboratory

setting.

Hazard Identification and Classification
N-Methylpiperazine-d11 is a deuterated form of N-Methylpiperazine. While specific data for

the deuterated compound is limited, the safety profile is expected to be analogous to its non-

deuterated counterpart. N-Methylpiperazine is classified as a flammable liquid and vapor, is

harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and

may cause an allergic skin reaction. It is also suspected of damaging fertility or the unborn child

and is fatal if inhaled.[1]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[2][3]

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1][3]
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H314: Causes severe skin burns and eye damage.[1][2][3]

H317: May cause an allergic skin reaction.[1][2]

H330: Fatal if inhaled.[1]

H361: Suspected of damaging fertility or the unborn child.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₅H₁₂N₂ (for non-deuterated)

Molecular Weight 100.16 g/mol (for non-deuterated)[4][5]

Appearance Clear, colorless liquid[4][6]

Odor Ammonia-like[4]

Boiling Point 138 °C / 280.4 °F[4][5][6]

Melting Point -6 °C / 21.2 °F[4][5][6]

Flash Point 42 °C / 107.6 °F[4]

Specific Gravity 0.903[4][5]

Solubility Miscible in water[5][6]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling N-
Methylpiperazine-d11. The following table outlines the required PPE.
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Body Part Required Protection Specifications

Eyes/Face Safety Goggles or Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Skin
Chemical-resistant Gloves and

Lab Coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][7] Flame

retardant antistatic protective

clothing is recommended.[2]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

In case of inadequate

ventilation, wear respiratory

protection.[1]

A typical Level B protective ensemble may be required for large spills or in situations with a

high risk of exposure, which includes a self-contained breathing apparatus (SCBA).[8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risks associated with N-
Methylpiperazine-d11.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][7]
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Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][9]

Ground and bond containers and receiving equipment to prevent static discharge.[4][9]

2. Handling the Compound:

Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke when using this product.[1][4]

Use only non-sparking tools.[4][9]

Keep the container tightly closed when not in use.[2][4]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3][4]

3. In Case of a Spill:

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding breathing

vapors and contact with skin and eyes.[1] Use liquid-absorbent material to take up the spill.

[2]

Major Spills: Evacuate the area and move upwind.[1] Alert the fire brigade and inform them

of the location and nature of the hazard.[1] Wear a self-contained breathing apparatus and

protective gloves.[1]

Disposal Plan
Proper disposal of N-Methylpiperazine-d11 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of contents and container to an approved waste disposal plant.[2][4]
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Waste material must be disposed of in accordance with national and local regulations.[2]

Do not allow the chemical to enter drains.[2]

2. Contaminated Packaging:

Empty containers may retain explosive vapors.[1]

Do not cut, drill, grind, or weld on or near the container.[1]

Handle empty containers with care as residual vapors are flammable.[9]

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[10]

Experimental Workflow and Safety Procedures
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Review SDS & Protocol

Don Appropriate PPE

Prepare Fume Hood & Equipment

Transfer Chemical

Perform Reaction

Quench Reaction (if necessary)

Decontaminate Glassware

Segregate & Label Waste

Dispose of Waste via EH&S

Spill Response Personal Exposure Response Fire Response

Click to download full resolution via product page

Caption: Workflow for safe handling of N-Methylpiperazine-d11.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12399036?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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